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Compound of Interest

Compound Name: 4-(2-Nitrobutyl)morpholine

CAS No.: 2224-44-4

Cat. No.: B1221781

Get Quote

An In-depth Technical Guide to 4-(2-Nitrobutyl)morpholine: Structure, Properties, and

Experimental Considerations

Introduction
4-(2-Nitrobutyl)morpholine is a heterocyclic compound recognized for its role as a broad-

spectrum antimicrobial agent and industrial biocide.[1][2] It is a component of commercial

preservatives, such as Bioban P-1487, used to prevent microbial growth in metalworking fluids,

cooling systems, and various fuels.[3][4][5] This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, synthesis, and key experimental

protocols relevant to researchers, scientists, and professionals in drug development and

industrial chemistry.

Chemical Structure and IUPAC Name
The definitive IUPAC name for the compound is 4-(2-nitrobutyl)morpholine.[1] It consists of a

morpholine ring substituted at the nitrogen atom with a 2-nitrobutyl group.[2]

The chemical structure can be represented by the following identifiers:
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SMILES:CCC(CN1CCOCC1)--INVALID-LINK--[O-][1]

InChI:InChI=1S/C8H16N2O3/c1-2-8(10(11)12)7-9-3-5-13-6-4-9/h8H,2-7H2,1H3[1]

InChIKey:GQHVWDKJTDUZRP-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key quantitative data and computed properties for 4-(2-
Nitrobutyl)morpholine is presented below.

Property Value Source

IUPAC Name 4-(2-nitrobutyl)morpholine PubChem[1]

CAS Number 2224-44-4 CAS Common Chemistry[6]

Molecular Formula C8H16N2O3 PubChem[1]

Molecular Weight 188.22 g/mol PubChem[1]

Boiling Point 134-136 °C @ 15 Torr CAS Common Chemistry[6]

Density 1.1793 (rough estimate) ChemicalBook

pKa 8.30 ± 0.10 (Predicted) Guidechem

Topological Polar Surface Area 58.3 Å² Guidechem

Hydrogen Bond Acceptor

Count
4 Guidechem

Rotatable Bond Count 3 Guidechem

Synthesis and Chemical Transformations
The synthesis of 4-(2-Nitrobutyl)morpholine leverages fundamental reactions in organic

chemistry, particularly the reactivity of nitroalkanes.[3] The nitro group also serves as a

versatile functional handle for subsequent chemical modifications.[3]

Synthesis Pathway
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One of the primary methods for synthesizing 4-(2-Nitrobutyl)morpholine is a Nitro-Mannich

reaction.[3] This involves the reaction of 1-nitropropane, morpholine, and formaldehyde.[3][7]

An alternative approach is the N-alkylation of morpholine with a suitable 2-nitrobutyl precursor,

such as 2-nitrobutyl chloride, which utilizes the nucleophilicity of the morpholine nitrogen to

displace a leaving group.[3]

1-Nitropropane +
Morpholine +

Formaldehyde

Nitro-Mannich
Reaction 4-(2-Nitrobutyl)morpholine

Click to download full resolution via product page

Synthesis of 4-(2-Nitrobutyl)morpholine via Nitro-Mannich reaction.

Chemical Reduction
The nitro group of 4-(2-Nitrobutyl)morpholine is susceptible to reduction, a key transformation

that yields compounds with different chemical properties and potential biological activities.[3]

Depending on the reducing agents and reaction conditions, the nitro group can be converted to

an amine, yielding 4-(2-aminobutyl)morpholine, a diamine that can serve as a building block for

pharmacologically active agents.[3]

4-(2-Nitrobutyl)morpholine
(-NO2 group)

Reduction
(e.g., H2, Pd/C)

Reducing Agents 4-(2-Aminobutyl)morpholine
(-NH2 group)

Click to download full resolution via product page

Reduction of the nitro group to form an amine derivative.

Experimental Protocols
Synthesis of 4-(2-Nitrobutyl)morpholine
A general procedure for the synthesis, as referenced in patent literature, involves the reaction

of 1-nitropropane, morpholine, and formaldehyde.[7]
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Reactants:

1-Nitropropane

Morpholine

Formaldehyde

Procedure Outline:

A stoichiometric balance is typically maintained between the primary reactants, with a molar

ratio of 1:1 for 1-nitropropane to morpholine.[3]

Formaldehyde is introduced gradually to the mixture of 1-nitropropane and morpholine over

a period of time (e.g., two hours) to control the reaction.[3]

The reaction proceeds via a Nitro-Mannich condensation mechanism.[3]

Following the reaction, standard workup and purification procedures (e.g., distillation,

chromatography) are employed to isolate the final product.

Purity and Analytical Workflow
As 4-(2-Nitrobutyl)morpholine is often a component in commercial mixtures like Bioban P-

1487, rigorous purity assessment is critical.[3] A typical analytical workflow involves

chromatographic and spectroscopic techniques.

Methodology:

Separation: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-

Mass Spectrometry (GC-MS) is employed to separate the target compound from impurities

and other components in the mixture.[3]

Identification: Mass spectrometry (MS) is used to confirm the molecular weight (188.23 g/mol

) and fragmentation patterns of the compound.[3]

Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy provides

detailed structural information to confirm the identity and purity of 4-(2-
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Nitrobutyl)morpholine.[3]

Sample
(e.g., Bioban P-1487)

Chromatographic Separation
(HPLC or GC)

Spectroscopic Analysis

Mass Spectrometry (MS)
- Confirm Molecular Weight

Identification

NMR Spectroscopy
- Confirm Structure

Structure

Purity & Identity Confirmed

Click to download full resolution via product page

General workflow for the purity analysis of 4-(2-Nitrobutyl)morpholine.

Determination of Antimicrobial Activity (Gradient Plate
Procedure)
The "Minimum Inhibitory Concentration" (MIC) is a key measure of a preservative's activity. The

Gradient Plate procedure is a method used to determine these values.[7]
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Procedure Outline:

Plate Preparation: A square petri dish is used. A bottom layer of agar is allowed to solidify

with the plate tilted. The plate is then placed flat, and a second layer of agar containing the

test compound (e.g., 4-(2-Nitrobutyl)morpholine) is poured on top. This creates a

concentration gradient of the test compound across the plate.

Inoculation: The surface of the agar is inoculated with the microorganism of interest (e.g.,

bacteria, fungi).

Incubation: The plate is incubated under appropriate conditions to allow for microbial growth.

Observation: After incubation, the plate is examined for a line of growth inhibition. The

position of this line corresponds to the MIC of the compound for that specific microorganism.

The further the line of inhibition, the lower the MIC and the more effective the preservative.

Applications and Biological Role
The primary application of 4-(2-Nitrobutyl)morpholine is as an industrial antimicrobial agent.

[3][5] It is effective against both bacteria and fungi.[4] Its structure, particularly the morpholine

heterocycle, is a scaffold that can be explored for developing new pharmacologically active

agents.[3][8] However, it is also known to be a skin sensitizer and has been reported to cause

allergic contact dermatitis, particularly in machinists exposed to metalworking fluids containing

it.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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